Cas no 446292-04-2 (4-(4-Nitrophenyl)-3-morpholinone)

• Product Name: 4-(4-Nitrophenyl)-3-morpholinone
• CAS No: 446292-04-2
• Molecular Formula: C₁₀H₁₀N₂O₄
• Molecular Weight: 222.197402477264
• MDL: MFCD08236741
• CID: 324559

4-(4-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

• 4-(4-Nitrophenyl)morpholin-3-one
• 4-(4-Nitrophenyl)-3-morpholinone
• 3-Morpholinone, 4-(4- nitrophenyl)-
• 4-(4-Nitrophenyl)-3-
• 4-(4-NITROPHENYL)-3-MORPHOLINONE,YELLOW SOLID
• 4-(4-Nitrophenyl)-3-oxomorpholine
• 3-Morpholinone, 4-(4-nitrophenyl)-
• 3-Morpholinone,4-(4-nitrophenyl)-
• 4-(3-Oxo-4-morpholinyl)nitrobenzene
• MOR003
• BCP05340
• 4-(4-Morpholin-3-onyl)nitrobenzene
• 4-(4-Morpholin-3-onyl)-nitrobenzene
• 4-(4-Nitro-phenyl)-morpholin-3-one
• AB43897
• SY066022
• 4-(4-NITROPH
• 4-(4-Nitrophenyl)-3-morpholinon
• 4-(4-Nitrophényl)-3-morpholinone
• 4-(4-Nitrophenyl)morpholin-3-on
• T6NV DOTJ AR DNW
• 3-MORPHOLINONE 4-(4-NITROPHENYL)-
• 4-(4-Nitrophenyl)-3-morpholinone-d4
• GE-0240
• http:////www.amadischem.com/proen/517533/
• http://en.atomaxchem.com/446292-04-2.html
• nitrophenylmorpholinone
• rivaroxaban impurity 52

• MDL： MFCD08236741
• InChIKey： OWMGEFWSGOTGAU-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2O4/c13-10-7-16-6-5-11(10)8-1-3-9(4-2-8)12(14)15/h1-4H,5-7H2
• SMILES： O=C1N(C2C=CC([N+](=O)[O-])=CC=2)CCOC1

Computed Properties

• Exact Mass: 222.064057g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.064057g/mol
• Monoisotopic Mass: 222.064057g/mol
• Topological Polar Surface Area: 75.4Ų
• Heavy Atom Count: 16
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 222.2g/mol

Experimental Properties

• LogP: 1.54620
• PSA: 75.36000
• Refractive Index: 1.595
• Boiling Point: 516.8°C at 760 mmHg
• Flash Point: 266.352°C
• Density: 1.397

4-(4-Nitrophenyl)-3-morpholinone Security Information

• Safety Instruction： 24/25
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning
• HazardClass：IRRITANT

4-(4-Nitrophenyl)-3-morpholinone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons